Cas no 4661-46-5 (Benzenediazonium, 2-carboxy-, chloride)

Benzenediazonium, 2-carboxy-, chloride structure
4661-46-5 structure
Product Name:Benzenediazonium, 2-carboxy-, chloride
CAS No:4661-46-5
MF:C7H5ClN2O2
MW:184.579800367355
CID:1522578
PubChem ID:10932119
Update Time:2025-04-21

Benzenediazonium, 2-carboxy-, chloride Chemical and Physical Properties

Names and Identifiers

    • Benzenediazonium, 2-carboxy-, chloride
    • 2-carboxybenzenediazonium,chloride
    • DTXSID40448760
    • 4661-46-5
    • o-carboxybenzenediazonium chloride
    • Inchi: 1S/C7H4N2O2.ClH/c8-9-6-4-2-1-3-5(6)7(10)11;/h1-4H;1H
    • InChI Key: YUBVOYPQDQDAOC-UHFFFAOYSA-N
    • SMILES: [Cl-].OC(C1C=CC=CC=1[N+]#N)=O

Computed Properties

  • Exact Mass: 178.9649
  • Monoisotopic Mass: 184.0039551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.4Ų

Experimental Properties

  • PSA: 65.12
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